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Cat. No.: B602104
Get Quote
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Executive Summary

In the high-stakes domain of parenteral drug development, the stability of catecholamines is a
critical quality attribute. Adrenaline (Epinephrine), ubiquitous in emergency medicine, is highly
susceptible to oxidation. To mitigate this, formulations often include antioxidants like sodium
metabisulfite. However, this protective measure introduces a paradox: the formation of
Adrenaline Impurity F, a sulfonate adduct.

This guide provides a definitive technical analysis of Impurity F, distinguishing it from oxidative
degradants (like Adrenalone) and detailing its specific formation pathway, chemical structure,
and detection methodologies compliant with European Pharmacopoeia (Ph. Eur.) standards.

Part 1: Structural Elucidation
Chemical Identity

Unlike Impurity C (Adrenalone), which results from oxidation, Impurity F is a reaction product of
Adrenaline with sulfite-based antioxidants. It represents a nucleophilic substitution at the
benzylic carbon.
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Attribute

Specification

Common Name

Adrenaline Impurity F (Ph.[1][2][3][4] Eur.)

Chemical Name

(1R)-1-(3,4-dihydroxyphenyl)-2-

(methylamino)ethanesulfonic acid

Synonyms

Epinephrine Sulfonate; Adrenaline

-sulfonate

CAS Number

78995-75-2 (or 26405-77-6 for general

sulfonate)

Molecular Formula

Molecular Weight

247.27 g/mol

Key Functional Change

Replacement of the benzylic hydroxyl (-OH) with

a sulfonic acid group (-SO

H).

Structural Visualization

The following diagram illustrates the structural shift from the parent API to Impurity F. Note the

preservation of the catechol ring and the amine tail, with the modification occurring strictly at

the chiral center.
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Figure 1: Structural transformation of Adrenaline to Impurity F via benzylic substitution.
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Part 2: Mechanistic Formation
The Antioxidant Paradox

Sodium metabisulfite (

) is standardly added to adrenaline injections to prevent the formation of Adrenochrome
(oxidation). However, in acidic media (pH < 4.0), bisulfite species (

) act as strong nucleophiles.

Reaction Pathway

The formation of Impurity F follows an

-like mechanism facilitated by the acidic formulation environment required for adrenaline
solubility.

Protonation: The benzylic hydroxyl group of Adrenaline is protonated under acidic conditions,
creating a good leaving group (

)

o Carbocation Formation: Loss of water generates a resonance-stabilized benzylic
carbocation.

» Nucleophilic Attack: The bisulfite ion (

) attacks the carbocation.

o Stereochemistry: While Adrenaline is the L-isomer (R-configuration), the carbocation
intermediate is planar. The attack can occur from either side, potentially leading to
racemization, though the Ph. Eur. specifically flags the (1R) enantiomer.
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Figure 2: The mechanistic pathway of Impurity F formation in bisulfite-containing formulations.

Part 3: Analytical Profiling & Detection
HPLC Methodology

Impurity F is highly polar due to the sulfonic acid group. In standard Reverse Phase (RP)
HPLC, it elutes very early (often near the void volume) unless specific ion-pairing agents or
specialized columns are used.

Standardized Protocol (Based on Ph. Eur. 2.2.29):
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e Column: C18 (Octadecylsilyl silica gel), end-capped. Dimensions: 150 mm x 4.6 mm, 5 pum.

[51[6]
» Mobile Phase A: Aqueous Buffer (Phosphate + Octanesulfonate ion-pairing agent).

o Why Octanesulfonate? It interacts with the amine of the adrenaline and the sulfonate of
the impurity to increase retention on the hydrophobic C18 stationary phase.

e Mobile Phase B: Acetonitrile / Mobile Phase A mixture.

o Detection: UV Spectrophotometry at 210-215 nm (Sulfonates have low UV absorbance;
detection relies on the benzene ring).

e Flow Rate: 1.0 mL/min.[5][6]

e Temperature: 25°C.

Relative Retention & System Suitability

Impurity F is distinct from oxidative impurities (B, C, D) due to its elution profile.

Relative Retention

Impurity Chemical Name Origin

(RRT)
Adrenaline (API) - 1.00 -
Impurity F Adrenaline Sulfonate ~0.85-0.90 Bisulfite Interaction
Impurity B Noradrenaline ~0.60 Precursor / Synthesis
Impurity C Adrenalone ~1.50 Oxidation

Note: RRT values are approximate and dependent on the exact concentration of ion-pairing
reagent.
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Figure 3: Decision tree for identifying Impurity F using ion-pair HPLC.

Part 4: Toxicological Context & Control Strategy
Toxicity Profile

While Adrenaline Impurity F is generally considered less potent than the parent API regarding
adrenergic receptor agonism, its presence indicates a compromise in the formulation's integrity.
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» Safety Concern: High levels of Impurity F correlate with a loss of API potency (sub-potent
dose).

e Regulatory Limits: The European Pharmacopoeia sets strict limits (typically NMT 0.5% or
similar, depending on the specific monograph version).

Mitigation Strategies

To control Impurity F without risking oxidation (Adrenochrome formation):

o Optimized Antioxidant Ratio: Reduce sodium metabisulfite to the minimum effective
concentration.

» pH Control: Maintaining pH slightly higher (closer to 4.0 than 2.8) reduces the rate of
protonation of the hydroxyl group, slowing the substitution reaction, though this must be
balanced against oxidation risk.

 Inert Atmosphere: Sparging with Nitrogen (

) during manufacturing reduces the reliance on chemical antioxidants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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